Cas no 53312-80-4 (4-Amino-2-fluorobenzonitrile)

• Product Name: 4-Amino-2-fluorobenzonitrile
• CAS No: 53312-80-4
• MF: C₇H₅FN₂
• MW: 136.126404523849
• MDL: MFCD07368709
• CID: 56390
• PubChem ID: 2783413
• Update Time: 2025-09-17

4-Amino-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-fluoroaniline
• 2-fluoro-4-aminobenzonitrile
• 4-amino-2-fluorobenzonitrile
• 4-amino-2-fluoro-benzonitrile
• BENZONITRILE, 4-AMINO-2-FLUORO-
• PubChem4646
• KSC494A6J
• FDUGOYTWYJZNNP-UHFFFAOYSA-N
• 4-amino-2-fluorobenzenecarbonitrile
• SBB051448
• AB3024
• TRA0085834
• AS01606
• AB32067
• CM12923
• A
• MFCD07368709
• SY008251
• Z1203578501
• Methyl-2-deoxy-D-ribofuranosidediacetate
• PS-9115
• 53312-80-4
• FT-0648281
• CS-W018702
• AM20050563
• AKOS005063964
• SCHEMBL1156401
• DTXSID50382646
• AC-4018
• J-515221
• EN300-95189
• A1730
• DTXCID30333671
• 4-Amino-2-fluorobenzonitrile

• MDL： MFCD07368709
• Inchi： 1S/C7H5FN2/c8-7-3-6(10)2-1-5(7)4-9/h1-3H,10H2
• InChI Key： FDUGOYTWYJZNNP-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(=C1)N

Computed Properties

• Exact Mass: 136.04400
• Monoisotopic Mass: 136.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 288.2℃ at 760 mmHg
• Flash Point: 128.1±23.2 °C
• Refractive Index: 1.56
• PSA: 49.81000
• LogP: 1.86078
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Amino-2-fluorobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles